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Compound of Interest

Compound Name: NC1153

Cat. No.: B1677924 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
NC1153 is a potent and selective, orally active inhibitor of Janus kinase 3 (JAK3), a critical

enzyme in the signaling pathways of several cytokines essential for lymphocyte development

and function.[1][2] By blocking the interleukin-2 (IL-2)-induced activation of JAK3 and its

downstream substrates, STAT5a and STAT5b, NC1153 serves as a valuable tool for research

in immunology, oncology, and transplantation.[1][2] These application notes provide detailed

protocols for the proper dissolution and storage of NC1153 to ensure its stability and efficacy in

experimental settings.

Physicochemical Properties
IUPAC Name: 2,12-Bis[(dimethylamino)methyl]-cyclododecanone

CAS Number: 150661-91-9[1]

Molecular Formula: C₁₈H₃₆N₂O[1]

Molecular Weight: 296.49 g/mol [1]

Appearance: Solid powder[1]
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Quantitative Data Summary
The following tables summarize the recommended storage conditions and available solubility

data for NC1153. It is crucial for researchers to perform their own validation for specific

experimental needs.

Table 1: Recommended Storage Conditions

Form
Short-Term Storage
(Days to Weeks)

Long-Term Storage
(Months to Years)

Shipping Condition

Solid Powder
0 - 4°C (Dry and dark)

[1]

-20°C (Dry and dark)

[1]
Ambient Temperature

Stock Solution (in

DMSO)
Not Recommended -20°C (up to 1 month) N/A

Note: For long-term storage of solutions, it is recommended to prepare aliquots in tightly sealed

vials to avoid repeated freeze-thaw cycles.

Table 2: Solubility Data
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Solvent
Maximum Recommended
Concentration

Notes

DMSO ≥ 3 mg/mL

Further dilution in aqueous

buffers may be required for

cell-based assays.

Ethanol Data not available

It is recommended to test

solubility in a small aliquot

before preparing a stock

solution.

PBS (pH 7.2) Likely Insoluble

Direct dissolution in aqueous

buffers is not recommended. A

stock solution in an organic

solvent should be prepared

first.

Water Insoluble

Note: The solubility data presented here is based on information from suppliers and may vary

between batches. It is strongly recommended that researchers determine the solubility for their

specific lot and experimental conditions.

Experimental Protocols
4.1. Preparation of a 10 mM Stock Solution in DMSO

Materials:

NC1153 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, polypropylene microcentrifuge tubes

Vortex mixer

Calibrated pipettes
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Procedure:

Equilibration: Before opening, allow the vial of NC1153 powder to equilibrate to room

temperature for at least 30 minutes. This prevents condensation from forming on the

compound.

Weighing: Accurately weigh the desired amount of NC1153 powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh 2.965

mg of NC1153 (Molecular Weight = 296.49).

Dissolution: Add the appropriate volume of anhydrous DMSO to the tube. For the example

above, add 1 mL of DMSO.

Mixing: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved.

Gentle warming in a water bath (not exceeding 40°C) may assist in dissolution, but should

be done with caution to avoid degradation.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

polypropylene tubes. Store the aliquots at -20°C for long-term use.

4.2. Protocol for Use in Cell-Based Assays

Materials:

10 mM NC1153 stock solution in DMSO

Appropriate cell culture medium (e.g., RPMI-1640, DMEM)

Cells of interest

Procedure:

Thawing: Thaw a single-use aliquot of the 10 mM NC1153 stock solution at room

temperature.

Serial Dilution: Prepare serial dilutions of the stock solution in cell culture medium to achieve

the desired final concentrations for your experiment.
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Important: The final concentration of DMSO in the cell culture should be kept low (typically

≤ 0.5%) to avoid solvent-induced toxicity. Prepare a vehicle control with the same final

concentration of DMSO.

Treatment: Add the diluted NC1153 or vehicle control to your cell cultures and incubate for

the desired duration of the experiment.

Visualization of Signaling Pathway and
Experimental Workflow
5.1. NC1153 Inhibition of the JAK3-STAT5 Signaling Pathway
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Caption: NC1153 inhibits the phosphorylation cascade of the JAK3-STAT5 pathway.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1677924?utm_src=pdf-body-img
https://www.benchchem.com/product/b1677924?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5.2. Experimental Workflow for NC1153 Stock Preparation
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Caption: Workflow for preparing and storing NC1153 stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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